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Compound of Interest

Compound Name: Heptyl Nonyl Phthalate-d4
Cat. No.: B15557958
Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Heptyl Nonyl Phthalate-d4, a deuterated
form of Heptyl Nonyl Phthalate. This isotopically labeled compound is a valuable tool in various
research and development applications, particularly in mass spectrometry-based quantitative
analysis, metabolism studies, and as an internal standard.

Core Molecular Data

The key quantitative data for Heptyl Nonyl Phthalate-d4 and its unlabeled counterpart are
summarized below. This information is fundamental for accurate experimental design and data
interpretation.
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Heptyl Nonyl Phthalate

Propert Heptyl Nonyl Phthalate-d4
S ST (Unlabeled)

Molecular Formula C24H34D404[1][2][3] C24H3804[4]

Molecular Weight 394.58 g/mol [1][2][3][5] 390.6 g/mol [4]

CAS Number 2733389-45-0[1] 19295-81-9[2][4]
1-O-heptyl 2-O-nonyl 3,4,5,6-
tetradeuteriobenzene-1,2- Phthalic acid, heptyl nonyl

Synonyms ) ) )
dicarboxylate, Phthalic Acid ester[4]

Heptyl Nonyl Ester-d4[5]

Molecular Structure and Isotopic Labeling

Heptyl Nonyl Phthalate-d4 is specifically labeled with four deuterium atoms on the benzene
ring. This strategic placement of heavy isotopes provides a distinct mass shift from the
unlabeled analog, which is crucial for its use as an internal standard in analytical chemistry.

Caption: Molecular structure of Heptyl Nonyl Phthalate-d4.

Experimental Protocols

The use of Heptyl Nonyl Phthalate-d4 as an internal standard is a common practice in
analytical chemistry, particularly in liquid chromatography-mass spectrometry (LC-MS) and gas
chromatography-mass spectrometry (GC-MS) methods. A generalized experimental workflow
for its application is outlined below.

Workflow for Quantification using Isotope Dilution Mass
Spectrometry
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Caption: Isotope dilution mass spectrometry workflow.

Methodology:

o Standard Preparation: A stock solution of Heptyl Nonyl Phthalate-d4 is prepared in a
suitable organic solvent. A series of working standard solutions are then prepared by diluting
the stock solution.
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o Sample Spiking: A known amount of the Heptyl Nonyl Phthalate-d4 internal standard
solution is added to the unknown sample prior to any sample preparation steps.

o Extraction: The analyte (unlabeled Heptyl Nonyl Phthalate) and the internal standard (Heptyl
Nonyl Phthalate-d4) are co-extracted from the sample matrix. Common extraction
techniques include liquid-liquid extraction or solid-phase extraction.

e Analysis: The extracted sample is analyzed by a mass spectrometer coupled with a
chromatography system. The instrument is set to monitor for the specific mass-to-charge
ratios (m/z) of both the labeled and unlabeled compounds.

» Quantification: The concentration of the unlabeled Heptyl Nonyl Phthalate in the original
sample is determined by comparing the peak area ratio of the analyte to the internal
standard against a calibration curve. This method corrects for any loss of analyte during
sample preparation and analysis.

Conclusion

Heptyl Nonyl Phthalate-d4 is an essential analytical tool for researchers and scientists in
various fields. Its well-defined molecular weight and isotopic purity make it an ideal internal
standard for accurate and precise quantification of Heptyl Nonyl Phthalate in complex matrices.
The provided data and protocols serve as a foundational guide for the effective application of
this deuterated compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2026]. [Online PDF]. Available at:
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nonyl-phthalate-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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